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Compound of Interest

Compound Name: N-(2-chlorophenyl)acrylamide

CAS No.: 17090-09-4

Cat. No.: B2903544

Get Quote

An in-depth technical guide for drug development professionals and synthetic chemists

handling N-(2-chlorophenyl)acrylamide, focusing on its mechanistic role as a covalent

warhead, physicochemical hazards, and self-validating safety protocols.

Executive Summary & Mechanistic Context
In the landscape of targeted covalent inhibitors (TCIs), the acrylamide moiety has emerged as

the "gold standard" electrophilic warhead for targeting non-catalytic cysteine residues in

kinases (e.g., EGFR, BTK)[1]. N-(2-chlorophenyl)acrylamide serves as a critical building

block and model compound in this domain.

As a Michael acceptor, the α,β-unsaturated carbonyl of the acrylamide undergoes a

nucleophilic attack by the thiolate anion of a target cysteine[2]. The inclusion of the 2-

chlorophenyl group is not merely structural; it exerts an inductive electron-withdrawing effect

that fine-tunes the electrophilicity of the β-carbon. This causality is vital: if the warhead is too

reactive, it binds indiscriminately to off-target proteins and glutathione (GSH), causing systemic

toxicity; if it is too inert, it fails to achieve the durable target occupancy required for therapeutic

efficacy[3].
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Because the exact chemical properties that make N-(2-chlorophenyl)acrylamide an effective

drug warhead also make it a potent occupational hazard, standard safety data sheet (SDS)

guidelines must be augmented with mechanistically grounded handling protocols.
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Fig 1. Michael addition pathway of N-(2-chlorophenyl)acrylamide with a target cysteine.

Physicochemical Properties & Hazard Profile
To design a self-validating safety protocol, one must first understand the quantitative

parameters of the compound[4].

Table 1: Quantitative Physicochemical Data
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Property Value
Mechanistic Relevance &
Causality

CAS Number 17090-09-4
Unique identifier for safety

tracking and inventory control.

Molecular Formula C9H8ClNO

The chlorine atom increases

lipophilicity, aiding cell

permeability.

Molecular Weight 181.62 g/mol

Low MW makes it an ideal

fragment for structure-based

drug design.

Melting Point 100-102 °C

Solid at room temperature;

poses a severe inhalation risk

from dust.

Electrophilic Core α,β-unsaturated amide

Highly reactive toward

biological nucleophiles

(thiolates, amines).

Hazard Classifications (GHS):

Skin Irritation (Category 2) & Eye Irritation (Category 2): The compound readily alkylates

proteins in the stratum corneum and corneal epithelium.

Sensitization (Skin): Repeated exposure can lead to haptenization, where the compound

covalently binds to endogenous proteins, triggering an adaptive immune response (allergic

contact dermatitis).

Target Organ Toxicity (STOT SE 3): Inhalation of the fine powder causes severe respiratory

tract irritation due to rapid reaction with the mucosal lining.

Self-Validating Handling & Storage Protocols
Standard laboratory practices often fail to account for the insidious nature of covalent

warheads. The following protocols are designed as self-validating systems—meaning the

physical steps inherently prevent the chemical failure modes.
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1. Environmental Control
Verify Fume Hood (>100 FPM)

2. PPE Application
Double Nitrile Gloves, Goggles

3. Material Handling
Weigh with Anti-Static Tools

4. Solubilization
Dissolve in Anhydrous DMSO

5. Storage
Aliquots at -20°C (Argon)

Click to download full resolution via product page

Fig 2. Standard operating procedure for safe handling of acrylamide warheads.

Storage Causality: Acrylamides are prone to spontaneous radical polymerization, a highly

exothermic process. N-(2-chlorophenyl)acrylamide must be stored at -20°C in a desiccator

under an inert atmosphere (Argon). The absence of oxygen and moisture prevents the initiation

of radical chains and hydrolytic degradation of the amide bond.

Experimental Workflow: In Vitro GSH Reactivity
Assay
Before advancing a TCI to complex biological assays, its intrinsic electrophilicity must be

quantified. The Glutathione (GSH) half-life (

) assay is the industry standard for predicting in vivo off-target reactivity[5].
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Step-by-Step Methodology:

Preparation of Stock Solutions: Dissolve N-(2-chlorophenyl)acrylamide in anhydrous

DMSO to a concentration of 10 mM.

Causality: DMSO is an aprotic solvent that prevents premature hydrolysis while

maintaining the compound in a fully solvated state.

Buffer Equilibration: Prepare 100 mM Potassium Phosphate buffer (pH 7.4) and degas

thoroughly with Argon.

Causality: Degassing prevents the ambient oxidation of GSH into its disulfide dimer

(GSSG), ensuring the nucleophile concentration remains exact.

Reaction Initiation: Mix the compound stock with a 5 mM GSH solution in the buffer (final

compound concentration: 100 µM).

Causality: Utilizing a 50-fold molar excess of GSH forces the reaction into pseudo-first-

order kinetics. This mathematically validates the assay, allowing the reaction rate to be

independent of the fluctuating GSH concentration.

Kinetic Monitoring: Monitor the depletion of the compound via LC-MS or the disappearance

of the alkene protons via

H-NMR at 10-minute intervals for 3 hours.

Data Analysis: Plot the natural log of the remaining compound concentration versus time.

The slope yields the pseudo-first-order rate constant (

), from which the half-life (

) is calculated.

Emergency Response & Decontamination
In the event of a spill, physical removal (wiping) is insufficient and dangerous, as it spreads the

reactive dust. Decontamination must rely on chemical neutralization.

Self-Validating Spill Protocol:
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Isolation: Immediately evacuate the immediate area and maximize fume hood ventilation to

clear airborne particulates.

Chemical Neutralization: Spray the spill area heavily with a 5% (w/v) sodium bisulfite (

) solution.

Causality: Bisulfite is a potent, water-soluble nucleophile. It rapidly undergoes a Michael

addition with the acrylamide warhead, converting the toxic, lipophilic electrophile into a

highly water-soluble, biologically benign sulfonate salt. This step is self-validating because

it chemically destroys the hazard rather than merely relocating it.

Physical Removal: Wait 15 minutes to ensure the kinetic completion of the neutralization

reaction. Wipe the area with absorbent pads and dispose of them in a designated hazardous

chemical waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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